Cas no 2111348-16-2 (methyl 4-ethyl-4H-1,2,4-triazole-3-carboxylate)

Methyl 4-ethyl-4H-1,2,4-triazole-3-carboxylate is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an ethyl group at the 4-position and a methyl ester at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The ester functionality allows for further derivatization, while the triazole ring contributes to stability and potential bioactivity. Its well-defined reactivity profile makes it suitable for use in nucleophilic substitutions, cyclizations, and other transformations. The compound is typically handled under standard laboratory conditions, with purity and consistency being key considerations for reliable performance in synthetic workflows.

methyl 4-ethyl-4H-1,2,4-triazole-3-carboxylate structure

2111348-16-2 structure

Product Name:methyl 4-ethyl-4H-1,2,4-triazole-3-carboxylate

CAS No:2111348-16-2

MF:C₆H₉N₃O₂

MW:155.154560804367

CID:5562365

PubChem ID:166000824

Update Time:2025-06-07

methyl 4-ethyl-4H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2111348-16-2
- EN300-6873344
- methyl 4-ethyl-4H-1,2,4-triazole-3-carboxylate
- Inchi： 1S/C6H9N3O2/c1-3-9-4-7-8-5(9)6(10)11-2/h4H,3H2,1-2H3
- InChI Key： DWFKRDWMBJFRRD-UHFFFAOYSA-N
- SMILES： O(C)C(C1=NN=CN1CC)=O

Computed Properties

Exact Mass: 155.069476538g/mol
Monoisotopic Mass: 155.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 57Å²

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Enamine	EN300-6873344-1.0g	methyl 4-ethyl-4H-1,2,4-triazole-3-carboxylate	2111348-16-2	95%	1.0g	$699.0	2023-07-07
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